Cas no 724740-53-8 (4-[1-(4-Bromophenyl)-2-nitroethyl]-1,2-dihydro-5-(2-hydroxyphenyl)-3H-pyrazol-3-one)

• Product Name: 4-[1-(4-Bromophenyl)-2-nitroethyl]-1,2-dihydro-5-(2-hydroxyphenyl)-3H-pyrazol-3-one
• CAS No: 724740-53-8
• MF: C₁₇H₁₄BrN₃O₄
• MW: 404.21476316452
• MDL: MFCD04092743
• CID: 5420193
• PubChem ID: 4232708
• Update Time: 2025-10-29

4-[1-(4-Bromophenyl)-2-nitroethyl]-1,2-dihydro-5-(2-hydroxyphenyl)-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(4-bromophenyl)-2-nitroethyl]-5-(2-hydroxyphenyl)-1,2-dihydropyrazol-3-one
• 4-{1-(4-bromophenyl)-2-nitroethyl}-3-(2-hydroxyphenyl)-1H-pyrazol-5-ol
• HMS2528K07
• 4-[1-(4-bromophenyl)-2-nitroethyl]-3-(2-hydroxyphenyl)-1H-pyrazol-5-ol
• AKOS000805810
• 724740-53-8
• EN300-26603751
• CHEMBL1588476
• MLS000704582
• AKOS016089277
• SMR000232016
• Z57301644
• 4-[1-(4-Bromophenyl)-2-nitroethyl]-1,2-dihydro-5-(2-hydroxyphenyl)-3H-pyrazol-3-one

• MDL： MFCD04092743
• Inchi： 1S/C17H14BrN3O4/c18-11-7-5-10(6-8-11)13(9-21(24)25)15-16(19-20-17(15)23)12-3-1-2-4-14(12)22/h1-8,13,22H,9H2,(H2,19,20,23)
• InChI Key： HOMJFGCSVMMSKO-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2O)=C(C(C2=CC=C(Br)C=C2)C[N+]([O-])=O)C(=O)N1

Computed Properties

• Exact Mass: 403.01677g/mol
• Monoisotopic Mass: 403.01677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.593±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.76±0.58(Predicted)

Additional information on 4-[1-(4-Bromophenyl)-2-nitroethyl]-1,2-dihydro-5-(2-hydroxyphenyl)-3H-pyrazol-3-one

Introduction to 4-[1-(4-Bromophenyl)-2-nitroethyl]-1,2-dihydro-5-(2-hydroxyphenyl)-3H-pyrazol-3-one (CAS No. 724740-53-8) and Its Emerging Applications in Chemical Biology

The compound 4-[1-(4-Bromophenyl)-2-nitroethyl]-1,2-dihydro-5-(2-hydroxyphenyl)-3H-pyrazol-3-one, identified by the CAS number 724740-53-8, represents a novel molecular entity with significant potential in the realm of chemical biology and drug discovery. This heterocyclic compound belongs to the pyrazole class, a scaffold widely recognized for its pharmacological versatility and biological activity. The structural features of this molecule, including the presence of a 4-bromophenyl group, a 2-nitroethyl side chain, and a 2-hydroxyphenyl substituent, contribute to its unique chemical properties and biological interactions. These features make it a compelling candidate for further investigation in various therapeutic contexts.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds that can modulate multiple biological pathways simultaneously. The pyrazol-3-one core of this compound is particularly noteworthy, as it has been extensively studied for its ability to interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The introduction of the 4-bromophenyl group enhances lipophilicity and binding affinity, while the 2-nitroethyl moiety introduces a polar region that can engage in hydrogen bonding or ionic interactions. The 2-hydroxyphenyl substituent further enriches the hydrogen bonding potential and electronic properties of the molecule.

In the context of contemporary research, this compound has garnered attention for its potential as an inhibitor of kinases and other enzymes implicated in signal transduction pathways. Kinases play a pivotal role in cellular processes such as proliferation, differentiation, and apoptosis, making them attractive targets for therapeutic intervention. The structural motif of 4-[1-(4-Bromophenyl)-2-nitroethyl]-1,2-dihydro-5-(2-hydroxyphenyl)-3H-pyrazol-3-one is well-suited for modulating kinase activity through direct binding or allosteric mechanisms. Preliminary computational studies suggest that this compound can interact with key residues in the active sites of various kinases, potentially leading to potent inhibitory effects.

Moreover, the presence of both hydrophobic and hydrophilic regions in this molecule allows it to traverse biological membranes efficiently while maintaining solubility in aqueous environments. This balance is crucial for drug-like properties such as bioavailability and cell permeability. The 4-bromophenyl group contributes to hydrophobic interactions with lipid bilayers, while the 2-nitroethyl and 2-hydroxyphenyl groups enhance solubility through polar interactions with water molecules. Such characteristics make this compound an ideal candidate for developing small-molecule probes or lead compounds for further optimization.

Recent experimental investigations have begun to unravel the biological activities of this compound. In vitro assays have demonstrated that derivatives of this scaffold exhibit inhibitory effects on several kinases, including EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These kinases are implicated in cancer progression and angiogenesis, making them promising targets for anticancer therapies. Additionally, preliminary studies suggest that this compound may have anti-inflammatory properties by modulating cytokine production and inflammatory pathways.

The pyrazol-3-one core is known to exhibit significant pharmacological activity across multiple disease areas. Its ability to interact with biological targets is attributed to its rigid heterocyclic structure, which allows for precise alignment with binding pockets in proteins. The substitution pattern on the pyrazole ring further fine-tunes its interactions with biological targets. In particular, the combination of electron-withdrawing groups such as the nitro group in the 2-nitroethyl moiety enhances electrophilicity at certain positions on the molecule, facilitating covalent or non-covalent binding interactions.

One of the most exciting aspects of this compound is its potential for structure-based drug design. High-resolution crystal structures of protein targets complexed with similar scaffolds have provided valuable insights into binding mechanisms. These structures can be used to guide rational modifications aimed at improving potency, selectivity, and pharmacokinetic properties. For instance, computational modeling has identified key residues in kinases that could be targeted by subtle changes in the substitution pattern of this compound.

The development of new therapeutic agents requires careful consideration of synthetic accessibility and scalability. The synthetic route to 4-[1-(4-Bromophenyl)-2-nitroethyl]-1,2-dihydro-5-(2-hydroxyphenyl)-3H-pyrazol-3-one involves well-established organic transformations such as condensation reactions between hydrazines and β-ketoesters or ketones under acidic conditions. The introduction of the 4-bromophenyl, 2-nitroethyl, and 2-hydroxyphenyl groups can be achieved through standard electrophilic aromatic substitution reactions or nucleophilic additions depending on synthetic strategy.

In conclusion,4-[1-(4-Bromophenyl)-2-nitroethyl]-1,2-dihydro-5-(2-hydroxyphenyl)-3H-pyrazol-3-one (CAS No. 724740-53-8) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features make it well-suited for modulating key biological pathways involved in cancer, inflammation, and other diseases. Continued research into this compound will likely yield valuable insights into its mechanism of action as well as novel therapeutic strategies based on its scaffold.